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For researchers, scientists, and drug development professionals engaged in the analysis of

environmental contaminants, ensuring the accuracy and reliability of analytical data is

paramount. Proficiency testing (PT) serves as a cornerstone of a laboratory's quality assurance

program, providing an objective assessment of its capabilities and performance against peer

laboratories. This guide offers a comparative overview of prominent proficiency testing

programs for environmental contaminant analysis, details the typical experimental protocols

involved, and outlines the logical workflow of the PT process.

The Critical Role of Proficiency Testing
Proficiency testing is an interlaboratory comparison that allows laboratories to evaluate their

performance by analyzing "blind" samples containing known concentrations of specific

analytes.[1][2] Regular participation in PT schemes is often a mandatory requirement for

maintaining accreditation to international standards such as ISO/IEC 17025.[1][3][4] Beyond

regulatory compliance, PT provides invaluable benefits, including:

Independent Verification of Performance: Objective feedback on the accuracy and reliability

of a laboratory's measurements.[1]

Identification of Analytical Issues: Helps to identify and rectify systematic or random errors in

testing procedures.
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Method Validation and Improvement: Provides data to validate new analytical methods and

identify areas for improvement in existing protocols.

Enhanced Confidence in Data: Increases the credibility and defensibility of analytical results.

Comparison of Proficiency Testing Providers
Several organizations, accredited to ISO/IEC 17043, provide PT schemes for environmental

contaminants.[5] While direct, head-to-head performance data is often proprietary and not

publicly available, laboratories can compare providers based on the scope and features of their

programs. The following table summarizes the offerings of some prominent PT providers in the

environmental sector.
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Feature
ERA (A Waters
Company)

Fapas (a brand
of Fera
Science Ltd.)

LGC AXIO
Proficiency
Testing

NSI Lab
Solutions

Accreditation ISO/IEC 17043 ISO/IEC 17043 ISO/IEC 17043 ISO/IEC 17043

Matrices Offered

Water (drinking

water,

wastewater),

Soil, Air

Water (drinking,

waste, surface),

Soil

Water (drinking,

environmental),

Soil, Air, Waste

Water (drinking,

non-potable),

Soil, Hazardous

Waste

Contaminant

Classes

Volatile Organic

Compounds

(VOCs), Semi-

Volatile Organic

Compounds

(SVOCs),

Metals,

Pesticides,

Herbicides,

PFAS, etc.

Heavy Metals,

Pesticides,

Herbicides,

Disinfection

Byproducts,

Hydrocarbons,

etc.

Wide range

including

organics,

inorganics, and

microbiological

contaminants.

VOCs, SVOCs,

Metals,

Inorganics,

Pesticides, etc.

Key Features

Long-standing

provider with a

broad portfolio of

certified

reference

materials

(CRMs) to

complement PT

schemes.

Offers a wide

range of water

and

environmental

chemistry tests,

including

emergency

contamination

scenarios.[6]

Global reach with

a comprehensive

"Aquacheck"

scheme for water

chemistry.[7]

Provides a

variety of PT

schemes for

different

environmental

matrices and

contaminant

types.

Reporting

Comprehensive

reports with

performance

scoring (e.g., Z-

scores).[8]

Detailed reports

with statistical

analysis and

method

comparisons.[3]

Secure online

reporting and

data analysis

tools.

Reports detailing

laboratory

performance and

comparison with

consensus

values.
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The Proficiency Testing Workflow
The process of participating in a proficiency testing scheme follows a well-defined workflow,

from registration to the final evaluation of performance. This process ensures a consistent and

objective assessment of all participating laboratories.

PT Provider Activities

Laboratory Activities

Scheme Design & Sample Preparation

Sample Distribution

Homogeneous & Stable Samples

Sample Receipt & Analysis

Blind Samples

Data Collection & Analysis

Performance Report Generation

Statistical Evaluation (e.g., Z-score)

Performance Review & Corrective Action

Confidential Report

Registration for PT SchemeResult Submission

Analytical Results Continuous Improvement Cycle

Click to download full resolution via product page

Caption: A typical workflow for a proficiency testing program.

Experimental Protocols in Proficiency Testing
While specific protocols vary depending on the PT scheme, matrix, and target analytes, the

general methodology follows a standardized approach to ensure consistency and comparability

of results.
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Sample Preparation and Homogeneity Testing
Matrix Selection: The PT provider selects a representative environmental matrix (e.g.,

surface water, soil with a specific organic content).

Spiking: A known concentration of the target analyte(s) is added to the matrix. For multi-

analyte schemes, a cocktail of contaminants is used.

Homogenization: The spiked matrix is thoroughly homogenized to ensure that every

subsample sent to participating laboratories has the same concentration of the analyte(s).

Homogeneity Testing: The provider performs rigorous statistical testing on multiple

subsamples to confirm the homogeneity of the batch before distribution.

Stability Testing
Purpose: To ensure that the concentration of the analyte(s) in the PT sample remains stable

throughout the duration of the testing round, from shipping to the deadline for result

submission.

Methodology: Samples are stored under various conditions (e.g., refrigerated, ambient

temperature) and analyzed at different time points to assess any degradation or changes in

concentration.

Sample Distribution
Packaging and Shipping: PT samples are packaged to prevent contamination and

degradation during transit. This may involve the use of amber glass vials for light-sensitive

compounds or refrigerated shipping for thermally labile analytes.

Instructions: Laboratories receive detailed instructions for sample handling, storage, and the

deadline for reporting results.

Laboratory Analysis
Routine Procedures: Laboratories are typically instructed to treat the PT sample as they

would a routine environmental sample, using their standard operating procedures (SOPs) for

sample preparation and analysis.
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Analytical Techniques: A variety of analytical techniques may be employed depending on the

analyte and matrix. Common techniques include:

Gas Chromatography-Mass Spectrometry (GC-MS): For the analysis of volatile and semi-

volatile organic compounds.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Increasingly used for

the analysis of emerging contaminants like PFAS and pharmaceuticals.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For the determination of trace

metals.

Data Reporting and Evaluation
Result Submission: Laboratories submit their analytical results to the PT provider through a

secure online portal.

Statistical Analysis: The provider performs a statistical analysis of all submitted data to

determine the consensus value for the analyte concentration.

Performance Scoring: Each laboratory's performance is typically evaluated using a Z-score,

which is calculated as:

Z = (x - X) / σ

where:

x = the laboratory's reported result

X = the assigned value (often the consensus value from all participants)

σ = the standard deviation for proficiency assessment

A Z-score between -2 and 2 is generally considered satisfactory. Scores outside this range

may indicate a potential issue with the laboratory's analytical performance and trigger a

corrective action process.
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Final Report: Each participating laboratory receives a confidential report detailing its own

performance, the consensus results from all participants, and a comparison of results

obtained using different analytical methods.

By actively participating in and carefully reviewing the results of proficiency testing schemes,

laboratories can demonstrate their commitment to quality, identify opportunities for

improvement, and ultimately contribute to the generation of reliable and defensible

environmental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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